Cas no 2044711-31-9 (1-(1,3-Oxazol-2-yl)-2-phenylethan-1-amine hydrochloride)

• Product Name: 1-(1,3-Oxazol-2-yl)-2-phenylethan-1-amine hydrochloride
• CAS No: 2044711-31-9
• MF: C₁₁H₁₃ClN₂O
• MW: 224.686721563339
• CID: 3045543
• PubChem ID: 122404763
• Update Time: 2025-10-28

1-(1,3-Oxazol-2-yl)-2-phenylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(Oxazol-2-yl)-2-phenylethanamine hydrochloride
• 1-(1,3-oxazol-2-yl)-2-phenylethan-1-amine hydrochloride
• AK548191
• Z2509346619
• (1R)-1-(1,3-oxazol-2-yl)-2-phenylethanamine;hydrochloride
• DS-19421
• 2044711-31-9
• C73872
• (R)-1-(Oxazol-2-yl)-2-phenylethanaminehydrochloride
• AKOS030632803
• (R)-1-(OXAZOL-2-YL)-2-PHENYLETHANAMINE HCL
• 1-(1,3-Oxazol-2-yl)-2-phenylethan-1-amine hydrochloride

• Inchi： 1S/C11H12N2O.ClH/c12-10(11-13-6-7-14-11)8-9-4-2-1-3-5-9;/h1-7,10H,8,12H2;1H
• InChI Key： SUUSYAGZJGAVJD-UHFFFAOYSA-N
• SMILES： Cl.O1C=CN=C1C(CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 224.0716407g/mol
• Monoisotopic Mass: 224.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52

1-(1,3-Oxazol-2-yl)-2-phenylethan-1-amine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 1-(1,3-Oxazol-2-yl)-2-phenylethan-1-amine hydrochloride

Comprehensive Overview of 1-(1,3-Oxazol-2-yl)-2-phenylethan-1-amine hydrochloride (CAS No. 2044711-31-9)

1-(1,3-Oxazol-2-yl)-2-phenylethan-1-amine hydrochloride is a specialized organic compound with significant potential in pharmaceutical and chemical research. This compound, identified by its CAS number 2044711-31-9, belongs to the class of oxazole derivatives, which are known for their diverse biological activities. The molecular structure combines an oxazole ring with a phenylethylamine backbone, making it a subject of interest in drug discovery and medicinal chemistry.

The hydrochloride salt form of this compound enhances its solubility and stability, which is crucial for laboratory and industrial applications. Researchers are particularly interested in its potential as a building block for synthesizing more complex molecules. The oxazole moiety is a common feature in many bioactive compounds, contributing to its relevance in developing new therapeutic agents.

In recent years, the demand for 1-(1,3-Oxazol-2-yl)-2-phenylethan-1-amine hydrochloride has grown due to its applications in neurological research. The compound's structural similarity to certain neurotransmitters makes it a candidate for studying receptor interactions and signal transduction pathways. This aligns with current trends in neuroscience and the search for novel treatments for neurological disorders.

From a synthetic chemistry perspective, the compound serves as a valuable intermediate. Its oxazole ring can participate in various cyclization reactions, enabling the creation of diverse heterocyclic systems. This versatility is highly sought after in the development of small-molecule drugs and functional materials. The phenylethylamine segment further expands its utility in designing compounds with specific pharmacological profiles.

The global market for 1-(1,3-Oxazol-2-yl)-2-phenylethan-1-amine hydrochloride is driven by advancements in drug discovery and chemical biology. Pharmaceutical companies and academic institutions are increasingly exploring its potential in high-throughput screening and lead optimization. The compound's unique structure offers opportunities for structure-activity relationship (SAR) studies, which are critical in modern drug development.

Quality control and analytical characterization are essential for ensuring the reliability of 1-(1,3-Oxazol-2-yl)-2-phenylethan-1-amine hydrochloride in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and identity. These methods are vital for maintaining consistency in experimental results and meeting regulatory standards.

Environmental and safety considerations are also important when handling 1-(1,3-Oxazol-2-yl)-2-phenylethan-1-amine hydrochloride. While it is not classified as a hazardous substance, proper laboratory practices should be followed to minimize risks. Researchers are advised to use personal protective equipment (PPE) and adhere to waste disposal protocols to ensure safe usage.

Looking ahead, the compound's applications are expected to expand into material science and catalysis. Its ability to form stable complexes with metals and other ligands makes it a promising candidate for designing catalytic systems and functional polymers. This interdisciplinary potential underscores its importance in both academic and industrial settings.

In summary, 1-(1,3-Oxazol-2-yl)-2-phenylethan-1-amine hydrochloride (CAS No. 2044711-31-9) is a versatile and valuable compound with broad applications in pharmaceutical research, chemical synthesis, and beyond. Its unique structural features and biological relevance make it a focal point for ongoing scientific exploration. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in advancing drug discovery and material innovation.